Cas no 1824049-58-2 (1-benzyl-3-ethynylazetidine)
1-benzyl-3-ethynylazetidine Chemical and Physical Properties
Names and Identifiers
-
- Azetidine, 3-ethynyl-1-(phenylmethyl)-
- 1-benzyl-3-ethynylazetidine
-
- Inchi: 1S/C12H13N/c1-2-11-8-13(9-11)10-12-6-4-3-5-7-12/h1,3-7,11H,8-10H2
- InChI Key: FIZRGTZASUUOFH-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)CC(C#C)C1
1-benzyl-3-ethynylazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-378227-0.05g |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 0.05g |
$600.0 | 2023-03-02 | |
| Enamine | EN300-378227-0.1g |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 0.1g |
$783.0 | 2023-03-02 | |
| Enamine | EN300-378227-0.25g |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 0.25g |
$1118.0 | 2023-03-02 | |
| Enamine | EN300-378227-0.5g |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 0.5g |
$1760.0 | 2023-03-02 | |
| Enamine | EN300-378227-1.0g |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-378227-2.5g |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 2.5g |
$4424.0 | 2023-03-02 | |
| Enamine | EN300-378227-5.0g |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 5.0g |
$6545.0 | 2023-03-02 | |
| Enamine | EN300-378227-10.0g |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 10.0g |
$9704.0 | 2023-03-02 | |
| 1PlusChem | 1P01BIBQ-50mg |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 50mg |
$702.00 | 2025-03-19 | |
| 1PlusChem | 1P01BIBQ-100mg |
1-benzyl-3-ethynylazetidine |
1824049-58-2 | 95% | 100mg |
$905.00 | 2025-03-19 |
1-benzyl-3-ethynylazetidine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 1-benzyl-3-ethynylazetidine
1-Benzyl-3-ethynylazetidine: A Comprehensive Overview
1-Benzyl-3-ethynylazetidine (CAS No. 1824049-58-2) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its azetidine ring, a four-membered cyclic structure, which is further substituted with a benzyl group at the 1-position and an ethynyl group at the 3-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for both academic research and potential therapeutic applications.
The synthesis of 1-benzyl-3-ethynylazetidine involves a series of well-defined organic reactions, including alkylation, cyclization, and deprotection steps. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of azetidine derivatives, including this compound. Researchers have explored the use of transition metal catalysts to facilitate the formation of the azetidine ring, which is critical for achieving high yields and purity. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecular architectures.
One of the most intriguing aspects of 1-benzyl-3-ethynylazetidine is its pharmacological profile. Studies have demonstrated that this compound exhibits potent activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cell signaling pathways, suggesting its potential as a lead compound for drug development. Additionally, the ethynyl group at the 3-position has been shown to enhance bioavailability and stability, making it an attractive candidate for further preclinical studies.
The structural versatility of 1-benzyl-3-ethynylazetidine also lends itself to applications in materials science. Its azetidine ring provides a rigid framework that can be exploited for the design of advanced materials with tailored mechanical and electronic properties. For example, researchers have investigated its use as a building block for constructing supramolecular assemblies and polymer networks. These applications highlight the compound's potential beyond traditional pharmaceutical uses.
From an environmental perspective, 1-benzyl-3-ethynylazetidine has been studied for its biodegradability and ecological impact. Initial assessments indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This attribute is particularly important as industries increasingly prioritize sustainable practices and eco-friendly chemical compounds.
In conclusion, 1-benzyl-3-ethynylazetidine (CAS No. 1824049-58-2) stands out as a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make meaningful contributions to science and technology.
1824049-58-2 (1-benzyl-3-ethynylazetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)